Cas no 96853-45-1 (9H-Carbazole, 1,3,6-triiodo-)

9H-Carbazole, 1,3,6-triiodo- structure
9H-Carbazole, 1,3,6-triiodo- structure
Product Name:9H-Carbazole, 1,3,6-triiodo-
CAS No:96853-45-1
MF:C12H6I3N
MW:544.896159648895
CID:2820121
PubChem ID:10506745
Update Time:2025-04-21

9H-Carbazole, 1,3,6-triiodo- Chemical and Physical Properties

Names and Identifiers

    • DTXCID40391762
    • 9H-Carbazole, 1,3,6-triiodo-
    • DTXSID80440940
    • 1,3,6-triiodocarbazole
    • 96853-45-1
    • SCHEMBL9727200
    • Inchi: 1S/C12H6I3N/c13-6-1-2-11-8(3-6)9-4-7(14)5-10(15)12(9)16-11/h1-5,16H
    • InChI Key: WEGQMXFFJZZPGV-UHFFFAOYSA-N
    • SMILES: IC1=CC(=CC2=C1NC1C=CC(=CC2=1)I)I

Computed Properties

  • Exact Mass: 544.7634g/mol
  • Monoisotopic Mass: 544.7634g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 15.8Ų
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